beta-(Dimethylamino)-beta-ethylphenethyl alcohol hydrochloride
Overview
Description
Beta-(Dimethylamino)-beta-ethylphenethyl alcohol hydrochloride is a useful research compound. Its molecular formula is C12H20ClNO and its molecular weight is 229.74 g/mol. The purity is usually 95%.
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Scientific Research Applications
Alzheimer's Disease Research Beta-(Dimethylamino)-beta-ethylphenethyl alcohol hydrochloride has been studied for its potential in Alzheimer's disease research. A derivative of this compound, [18F]FDDNP, has been used in conjunction with positron emission tomography to determine the localization and load of neurofibrillary tangles and beta-amyloid senile plaques in the brains of living Alzheimer disease patients. This research is significant for diagnostic assessment and monitoring response to experimental treatments in Alzheimer's disease (Shoghi-Jadid et al., 2002).
Chemical Catalysis The compound has been explored in the field of chemical catalysis. For example, 4-(N,N-Dimethylamino)pyridine hydrochloride (DMAP·HCl), a structurally related compound, is used as a recyclable catalyst for the acylation of inert alcohols and phenols. This research highlights the potential of this compound in facilitating various chemical reactions under base-free conditions (Liu et al., 2014).
Pharmacological Research In pharmacological research, derivatives of this compound have been identified as nonpeptidic agonists of certain receptors, such as the urotensin-II receptor. These compounds, like AC-7954, serve as useful tools in pharmacological research and potential drug leads, demonstrating the versatility of this compound in developing new therapeutic agents (Croston et al., 2002).
Material Science and Corrosion Inhibition The compound has been studied for its inhibition performance on low carbon steel corrosion in acidic solutions. This research shows that beta-dimethylaminoethyl alcohol effectively suppresses the electrochemical mechanism responsible for corrosion, demonstrating its potential application in material science and corrosion inhibition (Roland Tolulope, 2020).
Neuroscience and Memory Enhancement In neuroscience, derivatives of this compound have been synthesized and evaluated for their effects on memory enhancement in mice. Compounds like 2-dimethylamino ethyl 2-[1-(pyridin-2-yl)ethoxy]acetate hydrochloride have shown significant decrease in mistake frequency and arrival time in mice, suggesting potential applications in cognitive enhancement and memory research (Li Ming-zhu, 2007).
Safety and Hazards
The safety data sheet for a similar compound, 3-Dimethylaminopropiophenone hydrochloride, indicates that it is toxic if swallowed and can cause skin and eye irritation . It is recommended to handle this compound with appropriate personal protective equipment and to avoid inhalation, ingestion, and contact with skin and eyes .
Properties
IUPAC Name |
2-(dimethylamino)-2-phenylbutan-1-ol;hydrochloride |
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InChI |
InChI=1S/C12H19NO.ClH/c1-4-12(10-14,13(2)3)11-8-6-5-7-9-11;/h5-9,14H,4,10H2,1-3H3;1H |
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InChI Key |
IUWCMNVPMWVJRZ-UHFFFAOYSA-N |
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Canonical SMILES |
CCC(CO)(C1=CC=CC=C1)N(C)C.Cl |
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Molecular Formula |
C12H20ClNO |
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DSSTOX Substance ID |
DTXSID90976023 |
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| Record name | 2-(Dimethylamino)-2-phenylbutan-1-ol--hydrogen chloride (1/1) | |
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Molecular Weight |
229.74 g/mol |
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CAS No. |
60577-23-3 |
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| Record name | Benzeneethanol, β-(dimethylamino)-β-ethyl-, hydrochloride (1:1) | |
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| Record name | beta-(Dimethylamino)-beta-ethylphenethyl alcohol hydrochloride | |
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| Record name | 2-(Dimethylamino)-2-phenylbutan-1-ol--hydrogen chloride (1/1) | |
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| Record name | β-(dimethylamino)-β-ethylphenethyl alcohol hydrochloride | |
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